BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzo(b)triphenylen-10-ol molecular formula
and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzo(b)triphenylen-10-ol

Cat. No.: B15474510

An In-Depth Technical Guide on Benzo(b)triphenylen-10-ol

This technical guide provides essential information regarding the molecular properties of
Benzo(b)triphenylen-10-ol, a derivative of the polycyclic aromatic hydrocarbon
Benzo(b)triphenylene. This document is intended for researchers, scientists, and professionals
in the field of drug development and chemical research.

Molecular Formula and Molecular Weight

The core molecular structure of Benzo(b)triphenylen-10-ol is derived from
Benzo(b)triphenylene through the substitution of a hydrogen atom with a hydroxyl (-OH) group
at the 10-position. The molecular formula of the parent compound, Benzo(b)triphenylene, is
C22H14.[1][2] The addition of a hydroxyl group results in the molecular formula C22H140.

The molecular weight is calculated based on the atomic weights of the constituent elements:
e Carbon (C): 22 atoms x 12.011 amu/atom = 264.242 amu

e Hydrogen (H): 14 atoms x 1.008 amu/atom = 14.112 amu

e Oxygen (O): 1 atom x 15.999 amu/atom = 15.999 amu

This yields a total molecular weight of 294.353 g/mol .
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Molecular Formula C22H140
Molecular Weight 294.353 g/mol

Experimental Protocols and Signaling Pathways

A comprehensive search of available scientific literature did not yield specific experimental
protocols, such as synthesis methods or detailed biological assays, for Benzo(b)triphenylen-
10-ol. Similarly, no defined signaling pathways involving this specific molecule have been
documented in the retrieved resources. The research focus in the broader area appears to be
on the parent compound, Benzo(b)triphenylene, and other related derivatives.

Logical Relationship Diagram

The following diagram illustrates the structural relationship between Benzo(b)triphenylene and

Benzo(b)triphenylen-10-ol
(C22H140)

Click to download full resolution via product page

its hydroxylated derivative, Benzo(b)triphenylen-10-ol.

Benzo(b)triphenylene
(C22H14)

Hydroxylation at
10-position

Caption: Structural derivation of Benzo(b)triphenylen-10-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Benzo[b]triphenylene [webbook.nist.gov]
e 2. Substance Registry Services | US EPA [cdxapps.epa.gov]

 To cite this document: BenchChem. [Benzo(b)triphenylen-10-ol molecular formula and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15474510#benzo-b-triphenylen-10-ol-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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